Cas no 1701817-98-2 (2-(2,3,3-trimethylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2-(2,3,3-trimethylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1701817-98-2
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6206178
• PubChem ID: 136837383
• Update Time: 2025-10-20

2-(2,3,3-trimethylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,3-trimethylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1119391
• 2-(2,3,3-trimethylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1701817-98-2

• Inchi： 1S/C13H23N3/c1-10(13(2,3)4)8-11-9-12-14-6-5-7-16(12)15-11/h9-10,14H,5-8H2,1-4H3
• InChI Key： XIQTZGASDVOPLS-UHFFFAOYSA-N
• SMILES： N12CCCNC1=CC(CC(C)C(C)(C)C)=N2

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-(2,3,3-trimethylbutyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

2-(2,3,3-Trimethylbutyl)-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidine: A Comprehensive Overview

The compound CAS No. 1701817-98-2, also known as 2-(2,3,3-trimethylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are heterocyclic aromatic compounds with unique electronic properties and structural versatility. The presence of the 2-(2,3,3-trimethylbutyl) substituent adds further complexity to its structure and potentially enhances its functional properties.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidines in various applications. For instance, researchers have explored their role as building blocks for advanced materials such as organic semiconductors and optoelectronic devices. The trimethylbutyl substituent in this compound is particularly interesting due to its bulky nature and potential to influence the electronic and steric properties of the molecule. This makes it a promising candidate for applications in molecular electronics and sensor technologies.

One of the most notable advancements involving this compound is its use in the development of novel organic light-emitting diodes (OLEDs). The unique electronic structure of pyrazolo[1,5-a]pyrimidine derivatives allows for efficient charge transport and emission properties. Recent experiments have demonstrated that incorporating this compound into OLED architectures can significantly improve device performance by enhancing luminous efficiency and extending operational lifetimes.

In addition to its electronic applications, CAS No. 1701817-98-2 has also been investigated for its potential in medicinal chemistry. The pyrazolo[1,5-a]pyrimidine core is known to exhibit bioactivity against various enzymes and receptors. The bulky trimethylbutyl group may play a role in modulating pharmacokinetic properties such as solubility and permeability. Early-stage studies suggest that this compound could be a lead candidate for drug discovery programs targeting specific therapeutic areas.

The synthesis of 2-(2,3,3-trimethylbutyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. These advancements in synthetic methodology have made it possible to scale up production for both academic research and industrial applications.

From a structural standpoint, the molecule exhibits a rigid planar geometry due to the aromatic nature of the pyrazolo[1,5-a]pyrimidine ring system. This rigidity is advantageous for applications requiring precise molecular alignment and ordered packing arrangements. The bulky substituent further contributes to molecular stability by reducing conformational flexibility.

Looking ahead, the exploration of CAS No. 1701817-98-2 is expected to expand into new frontiers such as energy storage materials and bio-inspired sensors. Its unique combination of electronic properties and structural features positions it as a versatile building block for future innovations in materials science.